4-Nitrophenyl isoxazol-3-ylcarbamate

• Molecular Formula: C10H7N3O5
• Molecular Weight: 249.18 g/mol
• IUPAC Name: (4-nitrophenyl) N-(1,2-oxazol-3-yl)carbamate
• InChI: InChI=1S/C10H7N3O5/c14-10(11-9-5-6-17-12-9)18-8-3-1-7(2-4-8)13(15)16/h1-6H,(H,11,12,14)
• InChI Key: NXYUTXZSBCKAHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)NC2=NOC=C2

Description

4-Nitrophenyl isoxazol-3-ylcarbamate is a useful research compound. Its molecular formula is C10H7N3O5 and its molecular weight is 249.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-amino isoxazole (220 uL, 2.973 mmol) and p-nitrophenyl chloroformate (659 mg, 3.271 mmol) in THF (8 mL) was stirred for 15 min at RT before the solution was concentrated in vacuo. The title compound was used immediately in the following reaction without further purification. MS (ESI, pos. ion) m/z: 250 (M+1). Mass calc'd for C10H7N3O5: 249.18.